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Compound of Interest

Compound Name: 3-Hexyl-2-methyl-1H-indole

Cat. No.: B15470056

Technical Guide: 3-Hexyl-2-methyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hexyl-2-methyl-1H-indole is a substituted indole derivative. The indole scaffold is a
prominent feature in many biologically active compounds and natural products, making its
derivatives, such as 3-Hexyl-2-methyl-1H-indole, of significant interest in medicinal chemistry
and drug discovery. This technical guide provides a summary of the available physical
characteristics and outlines general experimental protocols for their determination.

Physical Characteristics

Specific experimental data for the physical characteristics of 3-Hexyl-2-methyl-1H-indole,
such as melting point, boiling point, and solubility, are not readily available in public databases
and scientific literature. However, for the closely related isomer, 1-Hexyl-2-methyl-1H-indole
(CAS No: 42951-37-1), the following information has been identified:

Property Value Source
Molecular Formula CisH21N Chem960
Molecular Weight 215.33 g/mol Chem960
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It is crucial to note that this data is for the 1-hexyl isomer and should be used with caution as
the physical properties of the 3-hexyl isomer may differ.

Experimental Protocols

In the absence of specific experimental data for 3-Hexyl-2-methyl-1H-indole, this section
outlines standard methodologies for determining the key physical properties of solid organic
compounds.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Workflow for Melting Point Determination:
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Caption: Workflow for determining the melting point of a solid organic compound.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Logical Flow for Boiling Point Determination (Thiele Tube Method):
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Caption: Logical steps for determining the boiling point using the Thiele tube method.

Solubility Determination
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent. The solubility of a substance fundamentally
depends on the physical and chemical properties of both the solute and the solvent.

Decision Tree for Qualitative Solubility Testing:
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Caption: Decision process for determining the solubility class of an organic compound.
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Signaling Pathways and Experimental Workflows

Currently, there is no publicly available information on signaling pathways or specific
experimental workflows in which 3-Hexyl-2-methyl-1H-indole is directly involved. Research in
this area would be necessary to elucidate its biological activity and mechanism of action.

Conclusion

While 3-Hexyl-2-methyl-1H-indole represents a molecule of interest for chemical and
pharmaceutical research, a comprehensive public profile of its physical characteristics is not
yet established. The experimental protocols provided in this guide offer a foundational
approach for the determination of these properties. Further research is warranted to fully
characterize this compound and to explore its potential biological activities.

« To cite this document: BenchChem. [Physical characteristics of 3-Hexyl-2-methyl-1H-indole].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15470056#physical-characteristics-of-3-hexyl-2-
methyl-1h-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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